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Compound Name: Sphingosine (d18:1(14Z))

Cat. No.: B15581251 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for investigating the biological activity

of Sphingosine (d18:1(14Z)), an atypical sphingolipid.[1] Given the limited specific data on this

isomer, the following protocols are adapted from established methods for studying common

sphingolipids and are designed to enable the characterization of its unique properties.

Introduction to Sphingosine and its Atypical (14Z)
Isomer
Sphingolipids are a class of lipids that serve as both structural components of cell membranes

and as critical signaling molecules in a variety of cellular processes, including proliferation,

differentiation, apoptosis, and inflammation.[2][3][4] The central sphingolipid, ceramide, can be

metabolized to sphingosine, which in turn can be phosphorylated by sphingosine kinases

(SphK1 and SphK2) to form sphingosine-1-phosphate (S1P).[3][5][6] Often, sphingosine and

ceramide promote cell cycle arrest and apoptosis, while S1P promotes cell survival and

proliferation.[3][7]

The most commonly studied isomer of sphingosine is (2S,3R,4E)-2-amino-4-octadecene-1,3-

diol, also known as sphingosine (d18:1).[4] Sphingosine (d18:1(14Z)) is an atypical isomer

with a cis double bond at the 14-15 position instead of the typical trans double bond at the 4-5

position.[1] This structural difference may lead to unique biological activities, including altered
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metabolism by sphingolipid enzymes and differential engagement of downstream signaling

pathways. The following protocols provide a framework for elucidating the biological function of

this novel sphingolipid.

I. Comparative Analysis of Sphingosine (d18:1(14Z))
and Sphingosine (d18:1) Metabolism via LC-MS/MS
This protocol is designed to compare the cellular uptake and metabolism of the atypical

Sphingosine (d18:1(14Z)) with the well-characterized Sphingosine (d18:1). Liquid

chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for accurate

quantification of sphingolipid species.[2][7]

Experimental Objective
To determine if Sphingosine (d18:1(14Z)) is metabolized by cells and to compare its metabolic

fate to that of Sphingosine (d18:1). This will primarily assess its conversion to S1P and its

acylation to ceramide.

Experimental Workflow
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Cell Culture & Treatment

Lipid Extraction

LC-MS/MS Analysis

Seed cells in 6-well plates

Treat with Sphingosine (d18:1(14Z))
or Sphingosine (d18:1)

Wash cells with ice-cold PBS

Add ice-cold methanol
with internal standards

Scrape and collect cells

Add chloroform and water

Vortex and centrifuge

Collect lower organic phase

Dry under nitrogen

Reconstitute dried lipids

Inject into LC-MS/MS system

Quantify sphingolipid species

 

Sphingosine
(d18:1 or d18:1(14Z))

SphK1 or SphK2

ATP

Sphingosine-1-Phosphate ADP
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Cell Treatment

Assay

Data Analysis

Seed cells in 96-well plates

Treat with varying concentrations of
Sphingosine (d18:1(14Z))

Add viability reagent (e.g., MTT, resazurin)
or apoptosis reagent (e.g., Caspase-Glo)

Incubate as per manufacturer's instructions

Measure signal (absorbance or fluorescence)

Normalize data to vehicle control

Calculate IC50 or EC50 values

 

Incubate cells with
alkyne-tagged Sphingosine

Cellular enzymes metabolize
the alkyne-tagged lipid

Fix cells to halt
enzymatic activity

Permeabilize cells and perform
'click' reaction with fluorescent azide

Wash away excess reagents

Analyze via fluorescence microscopy
or single-cell CE-F

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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